Cas no 10042-47-4 (ethyl 5-phenyl-2H-triazole-4-carboxylate)

• Product Name: ethyl 5-phenyl-2H-triazole-4-carboxylate
• CAS No: 10042-47-4
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 2656831
• Update Time: 2023-08-06

ethyl 5-phenyl-2H-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Phenyl-1H-1,2,3-triazole-5-carboxylic acid ethyl ester
• ethyl 5-phenyltriazolidine-4-carboxylate
• ethyl 5-phenyl-2H-triazole-4-carboxylate
• Ethyl 5-phenyl-1H-1,2,3-triazole-4-carboxylate
• ethyl 5-phenyl-2H-[1,2,3]triazole-4-carboxylate
• v-Triazole-4-carboxylic acid, 5-phenyl-, ethyl ester
• Ethyl 4-phenyl-1H-1,2,3-triazole-5-carboxylate
• Ethyl 5-phenyl-2H-1,2,3-triazole-4-carboxylate
• Ethyl 5-phenyl-1H-1,2,3-triazole-4-carboxylate #
• phenyl-1,2,3-triazole-4-carboxylic acid ethyl ester
• 5-Phenyl

• Inchi： 1S/C11H11N3O2/c1-2-16-11(15)10-9(12-14-13-10)8-6-4-3-5-7-8/h3-7H,2H2,1H3,(H,12,13,14)
• InChI Key： ZETSCCICZUIQHS-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C2C=CC=CC=2)=NNN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 241
• XLogP3: 1.8
• Topological Polar Surface Area: 67.9